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Compound of Interest

Compound Name: Cbz-L-Trp-OH

Cat. No.: B554779

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for N-
Carbobenzoxy-L-tryptophan (Cbz-L-Trp-OH), a derivative of the essential amino acid L-
tryptophan commonly utilized in peptide synthesis.[1] Adherence to these guidelines is crucial
for ensuring a safe laboratory environment and minimizing potential health risks.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of Cbz-L-Trp-OH is
fundamental to its safe handling. The following table summarizes key quantitative data for this
compound.
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Property Value Source(s)
CAS Number 7432-21-5 [1112][3]
Molecular Formula C19H18N204 [1][2]
Molecular Weight 338.36 g/mol [11[2]

White to light yellow or light
Appearance [1]
orange powder/crystal

Melting Point 121-127 °C [1][4]
Boiling Point 619.1 °C at 760 mmHg

Flash Point 328.2°C

Purity >98.0% (HPLC) [4]

Hazard Identification and Classification

Cbz-L-Trp-OH is classified as a hazardous substance. The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals provides the following hazard information:

GHS Pictogram Signal Word Hazard Statements

H302: Harmful if swallowed.
[2]H315: Causes skin irritation.
GHSO07 (Exclamation Mark) Warning[2] [2]H319: Causes serious eye
irritation.[2]H335: May cause
respiratory irritation.[2]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount to minimize exposure and
ensure the stability of the compound.

Personal Protective Equipment (PPE) and Engineering
Controls
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A risk assessment should be conducted before handling Cbz-L-Trp-OH to determine the
appropriate level of PPE. The following diagram illustrates the recommended hierarchy of
controls.

Recommended PPE

S ERe g (Chemical-resistant gloves)

Cbz-L-Trp-OH

Engineering & Personal Controls

Work in a well-ventilated area Safety glasses with side-shields
or use a fume hood or goggles

Wear appropriate Personal Laboratory coat
Protective Equipment (PPE) y

Handling Procedures

. . . \ NIOSH-approved respirator
(Avmd contact with skin and eyes) ( (if dust is generated)

Storage Conditions

Gvoid breathing dusg (Keep container tightly closed)

Keep away from heat, sparks, Store in a cool, dry, and
and open flames well-ventilated place

Store under an inert gas
(Air sensitive)
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Figure 1: Recommended workflow for safe handling of Cbz-L-Trp-OH.

Precautionary Statements

The following precautionary statements provide specific guidance for handling Cbz-L-Trp-OH:

Code Precautionary Statement

Avoid breathing
P261 _

dust/fume/gas/mist/vapours/spray.[2]
P264 Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
p271 Use only outdoors or in a well-ventilated area.
280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF INHALED: Remove person to fresh air and
P304+P340 ,

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]
P330 Rinse mouth.

Take off contaminated clothing and wash it
P362+P364

before reuse.

Store in a well-ventilated place. Keep container
P403+P233 )

tightly closed.
P405 Store locked up.

Dispose of contents/container to an approved
P501

waste disposal plant.
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It is also recommended to keep the compound away from heat, sparks, open flames, and hot
surfaces, and to avoid mixing with combustible materials.[2]

Toxicological Information

While specific quantitative toxicological data such as LD50 or LC50 values for Cbz-L-Trp-OH
are not readily available in the reviewed literature, the hazard statements indicate potential for
acute toxicity upon ingestion, as well as skin, eye, and respiratory irritation.[5] No components
of this product at levels greater than or equal to 0.1% are identified as probable, possible or
confirmed human carcinogens by IARC, ACGIH, NTP, or OSHA.[5]

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid measures should be taken.

Exposure Route First-Aid Protocol

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[6]

Wash off immediately with soap and plenty of
Skin Contact water while removing all contaminated clothing

and shoes. Get medical attention.[6]

Remove to fresh air. If breathing is difficult, give
Inhalation oxygen. If not breathing, give artificial

respiration. Get medical attention.[6]

Clean mouth with water. Get medical attention.

[6]

Ingestion

Accidental Release Measures

In case of a spill, ensure adequate ventilation and use personal protective equipment.[6]
Sweep up the spilled solid material and shovel it into a suitable container for disposal.[6] Avoid
generating dust.
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Fire-Fighting Measures

For fires involving Cbz-L-Trp-OH, use dry chemical, carbon dioxide, or alcohol-resistant foam
as extinguishing media.[7] Firefighters should wear self-contained breathing apparatus and full
protective gear.[6] Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides (NOXx), carbon monoxide (CO), and carbon dioxide (CO2).[6]

Experimental Protocols

Detailed experimental protocols for the toxicological and safety testing of Cbz-L-Trp-OH are
not publicly available in the cited resources. The information presented in this guide is a
synthesis of data from safety data sheets and product information from chemical suppliers.

Disclaimer: This document is intended for informational purposes only and does not constitute
a substitute for a comprehensive risk assessment by qualified professionals. Always consult the
most up-to-date Safety Data Sheet (SDS) from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b554779#cbz-I-trp-oh-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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